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Compound of Interest

Compound Name:
5-(3-bromopropoxy)-2H-1,3-

benzodioxole

CAS No.: 56219-51-3

Cat. No.: B3272121

Get Quote

Executive Summary & Compound Identity
Bromopropoxy benzodioxole acts as a lipophilic alkylating agent. Its mass spectrum is defined

by the interplay between the stable benzodioxole core and the labile bromopropyl side chain.

Feature Specification

IUPAC Name 5-(3-bromopropoxy)-1,3-benzodioxole

Molecular Formula

Molecular Weight 259.10 g/mol

Core Structure
Sesamol (3,4-methylenedioxyphenol) ether-

linked to a propyl bromide chain

Key Application
Intermediate for 5-HT1A receptor agonists (e.g.,

Flesinoxan)
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Experimental Methodology (GC-MS Protocol)
To ensure reproducible fragmentation data, the following self-validating protocol is

recommended. This setup minimizes thermal degradation prior to ionization.

Instrumental Parameters
System: Gas Chromatography coupled with Single Quadrupole Mass Spectrometer (GC-

MS).

Ionization: Electron Impact (EI) at 70 eV.

Source Temperature: 230°C (High enough to prevent condensation, low enough to avoid

pyrolysis).

Transfer Line: 280°C.

Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS or HP-5MS), 30m × 0.25mm ID ×

0.25µm film.

Sample Preparation & Injection
Solvent: Dissolve 1 mg of sample in 1 mL of Dichloromethane (DCM) (HPLC Grade). Avoid

methanol to prevent potential nucleophilic substitution of the bromide in the heated injector.

Injection Mode: Splitless (1 µL) to maximize sensitivity for minor fragments, or Split (1:20) for

purity checks.

Inlet Temperature: 250°C.

Fragmentation Analysis: The Bromopropoxy
Benzodioxole Signature
The mass spectrum is characterized by three distinct mechanistic zones: the Molecular Ion

Cluster, the Ether Cleavage, and the Benzodioxole Rearrangement.

A. Molecular Ion Cluster ( )
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The presence of a single bromine atom dictates the molecular ion appearance.

Observed Peaks: m/z 258 and 260.

Intensity Ratio: ~1:1 (reflecting the natural abundance of

[50.7%] and

[49.3%]).

Diagnostic Value: This "twin peak" signature confirms the mono-brominated state

immediately.

B. Primary Fragmentation Pathways
The fragmentation is driven by the ionization of the ether oxygen and the inductive effect of the

bromine.

1. Homolytic Cleavage of the C-Br Bond (Loss of Halogen)
Mechanism: The weakest bond in the side chain (C-Br) breaks.

Fragment:

m/z: 179 (Base Peak candidate).

Structure:

(Phenoxypropyl cation).

Stability: This ion is stabilized by resonance from the oxygen lone pair into the aromatic ring.

It often cyclizes to form a stable bicyclic chroman-type ion.

2. Ether Cleavage (Formation of Sesamol Ion)
Mechanism: Cleavage at the

bond, often accompanied by Hydrogen transfer (McLafferty-like rearrangement involving the

-hydrogen on the propyl chain).
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Fragment:

or

m/z: 138 (Sesamol radical cation) or 137 (Sesamol cation).

Significance: Confirms the integrity of the benzodioxole-oxygen core.

3. Alkyl Chain Fragmentation
Fragment:

m/z: 121 / 123 (Doublet).

Observation: Usually low abundance due to the charge preferring the aromatic fragment

(Stevenson’s Rule), but detectable.

C. Benzodioxole Core Degradation
m/z 135: Characteristic of the methylenedioxybenzyl moiety, but less prominent here due to

the ether linkage.

m/z 65: Cyclopentadienyl cation, formed after the loss of CO and fragmentation of the

aromatic ring (deep fragmentation).

Comparative Analysis: Bromo- vs. Chloro- Analog
This section compares 5-(3-bromopropoxy)-1,3-benzodioxole with 5-(3-chloropropoxy)-1,3-

benzodioxole to aid in derivative identification.
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Feature
Bromopropoxy Analog
(Target)

Chloropropoxy Analog
(Alternative)

Molecular Ion (

)
258 / 260 (1:1 Ratio) 214 / 216 (3:1 Ratio)

Halogen Loss (

)
m/z 179 (Strong signal) m/z 179 (Strong signal)

Bond Dissociation Energy C-Br (~276 kJ/mol) - Weaker C-Cl (~338 kJ/mol) - Stronger

Fragmentation Efficiency Higher (Br leaves easily)
Lower (More stable

)

Base Peak Often m/z 138 or 179 Often m/z 179 or 214

Key Difference

Isotope Pattern is the primary

differentiator. The "Twin

Towers" of Br vs. the "3-to-1"

of Cl.

Visualization of Fragmentation Pathways[1][2][3]
The following diagram illustrates the mechanistic pathways leading to the major ions observed.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3272121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Ion (M+)
m/z 258/260
(1:1 Doublet)

[M - Br]+
m/z 179

(Stabilized Ether Cation)

- Br• (79/81)

Sesamol Radical Cation
[Ar-OH]+
m/z 138

H-Rearrangement
- C3H5Br

Sesamol Cation
[Ar-O]+
m/z 137

- •C3H6Br

Benzodioxole Fragment
m/z 135

- C2H4O (Ethylene oxide)

Cyclopentadienyl
m/z 65

Ring Degradation
- CO, - CHO

Click to download full resolution via product page

Caption: Mechanistic fragmentation tree for 5-(3-bromopropoxy)-1,3-benzodioxole under 70 eV

EI.

Summary of Diagnostic Ions
m/z Value Ion Identity Origin / Mechanism

Relative
Abundance

258 / 260
Molecular Ion (Isotope

doublet)
Moderate

179
Loss of Bromine

radical
High / Base Peak

138
Sesamol radical (H-

transfer)
High

137
Sesamol cation (Ether

cleavage)
Moderate

121 / 123 Bromopropyl cation Low

65
Aromatic ring

breakdown
Moderate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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